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Compound of Interest

Compound Name: N-Heptylformamide

Cat. No.: B3054345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Heptylformamide, a secondary amide

with potential applications in organic synthesis and as an intermediate in the pharmaceutical

and agrochemical industries. This document consolidates available data on its chemical and

physical properties, synthesis, and potential biological relevance, while also providing detailed

experimental protocols and safety information.

Chemical and Physical Properties
N-Heptylformamide is a colorless to pale yellow liquid. While extensive experimental data for

this specific compound is limited in publicly available literature, its properties can be estimated

based on its structure and data from related N-alkylformamides. The following tables

summarize the available computed and estimated physical and chemical properties.

Table 1: Chemical Identifiers for N-Heptylformamide
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Identifier Value

CAS Number 6228-56-4

Molecular Formula C₈H₁₇NO

IUPAC Name N-heptylformamide

Synonyms Formamide, N-heptyl-; NSC-406065

Molecular Weight 143.23 g/mol [1]

Canonical SMILES CCCCCCCNC=O

InChI Key YAUHDTOEJHVKJO-UHFFFAOYSA-N

Table 2: Computed Physicochemical Properties of N-Heptylformamide

Property Value Source

XLogP3 2.4 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 6 PubChem[1]

Exact Mass 143.131014166 Da PubChem[1]

Topological Polar Surface Area 29.1 Å² PubChem[1]

Heavy Atom Count 10 PubChem[1]

Note: The physical properties such as boiling point, melting point, and density for N-
Heptylformamide are not readily available from experimental sources. Based on structurally

similar compounds, the boiling point is expected to be in the range of 240-260 °C at

atmospheric pressure.

Synthesis and Purification
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N-Heptylformamide can be reliably synthesized through the N-formylation of n-heptylamine. A

common and practical method involves the reaction with formic acid, which serves as the

formylating agent.[2][3]

Experimental Protocol: Synthesis of N-Heptylformamide
This protocol is a representative method adapted from general procedures for the N-formylation

of primary amines using formic acid.[2]

Materials:

n-Heptylamine

Formic acid (85-98%)

Toluene

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

To a 250 mL round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, add n-heptylamine (e.g., 0.1 mol).

Add toluene (100 mL) to the flask.
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Slowly add formic acid (e.g., 0.12 mol, 1.2 equivalents) to the stirred solution.

Heat the reaction mixture to reflux using a heating mantle. Water produced during the

reaction will be collected in the Dean-Stark trap.

Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is

typically complete within 4-8 hours, or when no more water is collected.

Once the reaction is complete, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel and wash with saturated sodium

bicarbonate solution (2 x 50 mL) to neutralize any excess formic acid.

Wash the organic layer with brine (1 x 50 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate

using a rotary evaporator to remove the toluene.

Yield: The crude product is often obtained in high yield (>90%) and can be of sufficient purity

for some applications.

Experimental Protocol: Purification
If further purification is required, the crude N-Heptylformamide can be purified by vacuum

distillation.

Materials:

Crude N-Heptylformamide

Distillation apparatus (including a vacuum pump, manometer, and fractionating column)

Heating mantle

Procedure:

Set up the distillation apparatus for vacuum distillation.

Transfer the crude N-Heptylformamide to the distillation flask.
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Slowly reduce the pressure to the desired level (e.g., 10-20 mmHg).

Gradually heat the distillation flask.

Collect the fraction that distills at the expected boiling point for N-Heptylformamide under

the applied pressure. The boiling point will be significantly lower than the atmospheric boiling

point.

Caption: General workflow for the synthesis and purification of N-Heptylformamide.

Spectral Data (Predicted)
While experimental spectra for N-Heptylformamide are not readily available, the expected

spectral characteristics can be predicted based on its structure and data from analogous

compounds.

Table 3: Predicted ¹H NMR Chemical Shifts for N-Heptylformamide

Protons
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

CHO ~8.0-8.2 Singlet -

N-H ~5.5-7.5 Broad Singlet -

N-CH₂ ~3.1-3.3 Triplet ~7

N-CH₂-CH₂ ~1.4-1.6 Quintet ~7

(CH₂)₄ ~1.2-1.4 Multiplet -

CH₃ ~0.8-0.9 Triplet ~7

Table 4: Predicted ¹³C NMR Chemical Shifts for N-Heptylformamide
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Carbon Chemical Shift (δ, ppm)

C=O ~160-165

N-CH₂ ~40-45

N-CH₂-CH₂ ~30-35

Interior CH₂ groups ~22-32

CH₃ ~14

Table 5: Predicted IR Absorption Frequencies for N-Heptylformamide

Functional Group Wavenumber (cm⁻¹) Intensity

N-H Stretch 3300-3500 Medium

C-H Stretch (sp³) 2850-2960 Strong

C=O Stretch (Amide I) 1650-1690 Strong

N-H Bend (Amide II) 1510-1570 Medium

C-N Stretch 1200-1300 Medium

Mass Spectrometry Fragmentation (Predicted):

In an electron ionization (EI) mass spectrum, N-Heptylformamide would be expected to show

a molecular ion peak (M⁺) at m/z = 143. Common fragmentation pathways for N-alkylamides

include α-cleavage (cleavage of the C-C bond adjacent to the nitrogen) and McLafferty

rearrangement. A prominent fragment would be expected from the loss of a hexyl radical

(C₆H₁₃•), resulting in an ion at m/z = 58.

Applications in Drug Development
N-substituted formamides are valuable intermediates in organic synthesis, including the

preparation of pharmaceuticals and agrochemicals.[3][4] They can serve as precursors for the

synthesis of isocyanides, which are important building blocks in multicomponent reactions for
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generating diverse molecular scaffolds. Additionally, the formyl group can act as a protecting

group for primary and secondary amines in multi-step syntheses.

While specific applications of N-Heptylformamide in drug development are not widely

documented, its structural motif suggests potential utility as a building block for more complex

molecules with biological activity. The heptyl chain provides lipophilicity, which can be a key

determinant of a drug's pharmacokinetic properties.

Biological Activity and Toxicology
The biological activity of N-Heptylformamide has not been extensively studied. However,

research on related short-chain N-alkylformamides, such as N-methylformamide (NMF) and

N,N-dimethylformamide (DMF), has indicated potential hepatotoxicity.[5] The mechanism of this

toxicity is believed to involve metabolic activation by cytochrome P450 enzymes.[5][6]

The proposed metabolic pathway involves the oxidation of the formyl group, leading to the

formation of a reactive N-alkylcarbamoylating species.[5] This reactive intermediate can then

form adducts with cellular macromolecules, such as proteins and nucleic acids, leading to

cellular damage.

Caption: Proposed metabolic pathway for the toxification of N-alkylformamides.

Safety and Handling
GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.
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P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Handling Recommendations:

N-Heptylformamide should be handled in a well-ventilated area, preferably in a chemical fume

hood. Personal protective equipment, including safety goggles, chemical-resistant gloves, and

a lab coat, should be worn. Avoid contact with skin, eyes, and clothing. In case of accidental

exposure, follow the first-aid measures outlined in the safety data sheet. Store in a tightly

closed container in a cool, dry place away from incompatible materials such as strong oxidizing

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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